Cas no 2137516-32-4 (2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide)

• Product Name: 2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide
• CAS No: 2137516-32-4
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6232898
• PubChem ID: 165482951
• Update Time: 2025-11-01

2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide
• EN300-1109827
• 2137516-32-4

• Inchi： 1S/C7H12N4O/c1-5(6(12)9-2)11-4-3-10-7(11)8/h3-5H,1-2H3,(H2,8,10)(H,9,12)
• InChI Key： RBNTXQQHWQWTPU-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=CN=C1N)NC

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide

Exploring the Potential of 2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide (CAS No. 2137516-32-4) in Modern Research and Applications

In the ever-evolving landscape of chemical research, 2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide (CAS No. 2137516-32-4) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole core and amide functionality, presents a versatile scaffold for various applications. Researchers are increasingly drawn to its potential in drug discovery, biochemical studies, and material science. With the growing demand for novel small molecule therapeutics and enzyme inhibitors, this compound's structural features make it a promising candidate for further exploration.

The 2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide structure combines an amino-imidazole moiety with a N-methylpropanamide side chain, creating a balanced profile of hydrophilicity and lipophilicity. This property is particularly valuable in medicinal chemistry, where researchers seek compounds with optimal bioavailability and blood-brain barrier penetration. Recent studies in neurodegenerative disease research have highlighted the importance of such molecular characteristics, aligning with current trends in central nervous system drug development.

From a synthetic chemistry perspective, CAS 2137516-32-4 offers interesting possibilities for structure-activity relationship studies. The presence of both hydrogen bond donors and acceptors in its imidazole-amide structure makes it a valuable building block for molecular design. In the context of computational chemistry and AI-assisted drug discovery, this compound serves as an excellent case study for molecular docking simulations and virtual screening approaches that are currently revolutionizing pharmaceutical research.

The pharmacokinetic properties of 2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide have become a subject of particular interest in light of recent advancements in ADME prediction technologies. Its moderate molecular weight and balanced logP value suggest favorable drug-like characteristics, making it relevant to current discussions about lead optimization strategies. These features have positioned the compound as a potential candidate for investigation in various biological target studies, particularly those related to protein-protein interactions and signal transduction pathways.

In the field of chemical biology, researchers are exploring the utility of CAS 2137516-32-4 as a molecular probe. The compound's ability to potentially interact with multiple biological targets while maintaining specificity makes it valuable for pathway analysis and target validation studies. This aligns with current research priorities in precision medicine and personalized therapeutics, where understanding compound-target interactions at a molecular level is crucial.

The synthesis and characterization of 2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide also contribute to ongoing discussions about green chemistry principles. Recent publications have emphasized the importance of developing efficient synthetic routes for heterocyclic compounds, with particular attention to atom economy and reduction of hazardous byproducts. The structural features of this compound present interesting challenges and opportunities for sustainable synthesis methodologies.

From an analytical chemistry standpoint, CAS 2137516-32-4 serves as an interesting subject for spectroscopic characterization studies. The compound's unique NMR fingerprint and mass spectral pattern provide valuable data for structural elucidation techniques. These aspects are particularly relevant given the current emphasis on quality control in pharmaceutical development and the growing use of advanced analytical techniques in compound verification.

The potential applications of 2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide extend to agricultural chemistry as well. While not its primary focus, the compound's structural motifs resemble those found in certain plant growth regulators and pest control agents. This connection has sparked interest in exploring its possible utility in sustainable agriculture solutions, a topic of increasing importance in current environmental discussions.

In the context of intellectual property and patent literature, CAS 2137516-32-4 represents an interesting case study. The compound's structural novelty and potential applications have led to its inclusion in several patent applications, reflecting the growing commercial interest in such specialty chemicals. This aspect is particularly relevant to researchers navigating the complex landscape of chemical innovation and technology transfer.

Looking forward, 2-(2-amino-1H-imidazol-1-yl)-N-methylpropanamide continues to attract attention across multiple disciplines. Its versatility as a chemical building block, combined with its potential biological activity, ensures its place in ongoing research efforts. As the scientific community increasingly focuses on multi-target therapeutics and polypharmacology approaches, compounds with such well-balanced structural features are likely to remain at the forefront of chemical biology and drug discovery initiatives.